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Compound of Interest

Compound Name: 5-Cyanoindole

Cat. No.: B020398

Researchers and scientists handling 5-Cyanoindole must adhere to strict safety and disposal
protocols to mitigate risks and ensure regulatory compliance. This guide provides essential
information on the proper disposal procedures for 5-Cyanoindole, tailored for professionals in
drug development and scientific research.

Hazard Profile and Safety Recommendations

5-Cyanoindole is classified as a hazardous substance, harmful if swallowed, inhaled, or in
contact with skin.[1][2] It is known to cause skin and serious eye irritation, as well as potential
respiratory irritation.[1][3] Due to its hazardous nature, proper personal protective equipment
(PPE) is mandatory when handling this compound. This includes protective gloves, clothing,
and eye/face protection.[1] Work should be conducted in a well-ventilated area, and the
formation of dust should be avoided.[1][4]
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Hazard Classification & Properties

Disposal & Safety Recommendations

GHS Hazard Statements

H302: Harmful if swallowed[2][3]

H312: Harmful in contact with skin[2]

H315: Causes skin irritation[2][3]

H319: Causes serious eye irritation[2][3]

H332: Harmful if inhaled[2]

H335: May cause respiratory irritation[3]

Physical Properties

Form: Solid, powder[5]

Appearance: Off-white[1]

Melting Point: 106-109 °C[1]

Incompatible Materials: Strong oxidizing agents,
strong acids, strong bases, strong reducing

agents, acid chlorides[1]

Personal Protective Equipment (PPE)

Dust mask (type N95 US), Eyeshields,
Gloves[5]

Storage

Store in a well-ventilated place. Keep container
tightly closed.[1][4] Store locked up.[4]

Disposal Method

Dispose of contents/container to an approved

waste disposal plant.[1][2][4]

Step-by-Step Disposal Protocol for 5-Cyanoindole

As a solid chemical waste, 5-Cyanoindole must be managed following established hazardous

waste protocols. No specific experimental procedures for the neutralization of 5-Cyanoindole

are readily available; therefore, the primary method of disposal is through a certified hazardous

waste management service.

1. Waste ldentification and Segregation:
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Clearly identify waste 5-Cyanoindole and any materials contaminated with it (e.g., gloves,
weighing paper, pipette tips).

Segregate 5-Cyanoindole waste from other waste streams, particularly from incompatible
materials such as strong acids, bases, and oxidizing agents.[1][6] Do not mix solid waste
with liquid waste.[7]

. Containerization:

Use a designated, compatible, and properly labeled hazardous waste container. The original
manufacturer's container is often a suitable choice if it is in good condition.[6][7]

The container must be in good condition, with no cracks or leaks, and have a secure, leak-
proof screw-on cap.[6][7]

Ensure the container is clearly labeled with the words "Hazardous Waste" and the full
chemical name, "5-Cyanoindole."[8][9]

. Waste Accumulation and Storage:

Store the sealed waste container in a designated satellite accumulation area (SAA) within
the laboratory.[9]

The storage area should be secure and away from general laboratory traffic.

Utilize secondary containment, such as a lab tray, to capture any potential spills or leaks.[7]
The secondary container should be capable of holding 110% of the volume of the primary
container.[7]

Keep the waste container closed at all times, except when adding waste.[6][9]

. Disposal Request and Pickup:

Once the container is full or ready for disposal, contact your institution's Environmental
Health & Safety (EHS) department or the designated hazardous waste management office.

Follow your institution's specific procedures for requesting a hazardous waste pickup. This
may involve completing a hazardous material pickup request form.[9]
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. Accidental Spills:

In the event of a spill, avoid dust formation.[1]

Sweep or shovel the spilled material into a suitable container for disposal.[1]

Ensure adequate ventilation and wear appropriate PPE during cleanup.

Prevent the chemical from entering drains or the environment.[1][4]

Disposal Workflow

The following diagram illustrates the decision-making and handling process for the disposal of
5-Cyanoindole.
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5-Cyanoindole Disposal Workflow
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It is imperative for all laboratory personnel to consult their institution's specific hazardous waste
management guidelines and to comply with all local, regional, and national regulations. The
information provided here serves as a general guide and should be supplemented with
institution-specific training and protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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